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Abstract

2,3-O-Isopropylidene-D-ribonolactone is a versatile and commercially available chiral
building block derived from D-ribose. Its rigid, bicyclic structure and strategically protected
hydroxyl groups make it an invaluable starting material for the stereocontrolled synthesis of a
wide array of complex molecules. This document provides detailed application notes and
experimental protocols for the use of 2,3-O-Isopropylidene-D-ribonolactone in the synthesis
of high-value compounds, including carbohydrate derivatives, C-nucleosides, and other
bioactive molecules.

Introduction: A Versatile Chiral Pool Starting
Material

2,3-O-Isopropylidene-D-ribonolactone serves as a crucial intermediate in carbohydrate
chemistry and pharmaceutical development.[1] The isopropylidene group protects the C2 and
C3 hydroxyl groups, allowing for selective manipulation of the C5 hydroxyl group and the
lactone carbonyl. This feature is instrumental in achieving high stereoselectivity in subsequent
reactions. Its applications span from the synthesis of antiviral and anticancer agents to the
development of RNA analogs for gene therapy research.[1]
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This chiral building block has been successfully employed in the stereocontrolled synthesis of
carbohydrates like 6-epi-trehazolin and 6-epi-trehalamine.[2] Furthermore, it is a key precursor
for C-nucleosides, prostanoids, and GABA analogs. The inherent chirality of the molecule
provides a template for the creation of new stereogenic centers with high fidelity, a critical
aspect in the synthesis of pharmacologically active compounds.

Physicochemical Properties and Handling

A summary of the key physicochemical properties of 2,3-O-Isopropylidene-D-ribonolactone
is presented in the table below for easy reference.

Property Value Reference
CAS Number 30725-00-9 [2]
Molecular Formula CsH120s5 [2]
Molecular Weight 188.18 g/mol [1]
Appearance White to light yellow powder [1]

Melting Point 135-138 °C

Optical Rotation [a]2°/D -69° (c=2 in pyridine)

Purity >95% [2]

N DMF: 20 mg/mL, DMSO: 10
Solubility . [2]
mg/mL, Ethanol: 15 mg/mL

Storage 2-8°C [1]

Experimental Protocols
Synthesis of 2,3-O-Isopropylidene-D-ribonolactone from
D-Ribose

This protocol is adapted from a well-established procedure for the synthesis of the title
compound from inexpensive D-ribose.[3][4] The overall synthesis is a two-step process
involving the oxidation of D-ribose to D-ribonolactone, followed by acetonide protection.
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Step 2: Acetonide Protection
(Acetone, 2,2-DMP, H2S04)

D-Ribose Step 1: Oxidation D-Ribonolactone 2,3-O-Isopropylidene-
(Brz, NaHCOs, H20) (crude) D-ribonolactone

2. Functional Grou
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(e.g., with Hydrazine, Urea derivatives)

—|
(e.9.. Grignard, Organolithium) Hemiacetal Intermediate

C-Nucleoside Analog

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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